Cas no 110786-18-0 (Benzenemethanol,2-nitro-, 1-benzoate)

Benzenemethanol,2-nitro-, 1-benzoate structure
110786-18-0 structure
Product Name:Benzenemethanol,2-nitro-, 1-benzoate
CAS No:110786-18-0
MF:C14H11NO4
MW:257.241443872452
CID:154061
PubChem ID:135722
Update Time:2025-04-19

Benzenemethanol,2-nitro-, 1-benzoate Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol,2-nitro-, 1-benzoate
    • (2-nitrophenyl)methyl benzoate
    • 2-NITROBENZYL BENZOATE
    • benzenemethanol, 2-nitro-, benzoate (ester)
    • CHEMBL498501
    • o-Nitrobenzyl benzoate
    • AKOS024383320
    • 2-Nitrobenzenemethanol propionate
    • BDBM50479173
    • I88OOH313Y
    • Q27280566
    • o-Nitrobenzylbenzoate
    • BENZENEMETHANOL, 2-NITRO-, 1-BENZOATE
    • DTXSID90149391
    • 110786-18-0
    • CCRIS 7969
    • 2-Nitrobenzenemethanol benzoate (ester)
    • SCHEMBL4277060
    • UNII-I88OOH313Y
    • Inchi: 1S/C14H11NO4/c16-14(11-6-2-1-3-7-11)19-10-12-8-4-5-9-13(12)15(17)18/h1-9H,10H2
    • InChI Key: IFNWVKHDWYPTRH-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1)=O)CC1C=CC=CC=1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 257.06883
  • Monoisotopic Mass: 257.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 72.1Ų

Experimental Properties

  • Density: 1.287
  • Boiling Point: 391.9°Cat760mmHg
  • Flash Point: 170.6°C
  • Refractive Index: 1.607
  • PSA: 69.44
  • LogP: 3.47500
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